Cas no 479-18-5 (Diphylline)

Diphylline Properties

Names and Identifiers

• diprophylline
• 7-(2,3-Dihydroxypropyl)theophylline
• Airet
• Dilor
• Dyphylline
• Emfaseem
• Lufyllin-EPG
• Neothylline
• Diphylline
• dihydroxypropyl theophylline
• 7-(2,3-dihydroxyprop-1-yl)theophylline
• 7-(2,3-Dihydroxypropyl)-1,3-dimethylxanthine
• 7-(2,3-Dihydroxypropyl)theophylline,Dyphylline
• Circain
• circair
• Coronal
• Di(2-pyridyl)ketone
• Dyflex
• Neufil
• Teofen
• tesfen
• Theal
• 7-(2,3-Dihydroxypropyl)-1,3-dimethyl-purine-2,6-dione
• (+-)-diprophylline
• 1,3-dimethyl-7-(2,3-dihydroxypropyl)xanthine
• (+-)-dyphylline
• (+-)-7-(2,3-dihydroxypropyl)theophylline
• Diphyllin
• Dihydroxypropyl theopylin
• 7-(2,3-dihydroxypropyl)-3,7-dihydro-1,3-dimethyl-1H-purine-2,6-dione
• (1,2-dihydroxy-3-propyl)thiophyllin
• 7-(beta,gamma-dihydroxypropyl)theophylline
• +Expand

• MDL： MFCD00005759
• InChIKey： KSCFJBIXMNOVSH-UHFFFAOYSA-N
• Inchi： 1S/C10H14N4O4/c1-12-8-7(9(17)13(2)10(12)18)14(5-11-8)3-6(16)4-15/h5-6,15-16H,3-4H2,1-2H3
• SMILES： O=C(N1C)N(C)C2=C(N(CC(O)CO)C=N2)C1=O

Computed Properties

• Exact Mass: 254.10200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 3
• Monoisotopic Mass: 254.101505
• Heavy Atom Count: 18
• Complexity: 364
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 98.9

Experimental Properties

• LogP: -2.21310
• PSA: 102.28000
• Merck: 14,3479
• Refractive Index: 1.6200 (estimate)
• Water Partition Coefficient: 33 g/100 mL (25 ºC)
• Boiling Point: 589.6°C at 760 mmHg
• Melting Point: 160-165 ºC
• Flash Point: 310.4°C
• Color/Form: Powder
• Solubility: Soluble in water
• Sensitiveness: Sensitive to light
• Density: 1.3036 (rough estimate)

Diphylline Security Information

• Symbol: GHS07
• RTECS：XH5100000
• WGK Germany：3
• Safety Instruction： S36
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazard Statement： H302
• Warning Statement： P264; P270; P301+P312; P330; P501
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： R22
• Signal Word：Warning
• TSCA：Yes
• Toxicity：LD50 in mice (mg/kg): 3400 orally; 1430 s.c. (Al'tshuler)

Diphylline Customs Data

• HS CODE：2939590000
• Customs Data：

  China Customs Code:

  2939590000